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Compound of Interest

Compound Name: sec-Butyl methanesulfonate
CAS No.: 16156-54-0
Cat. No.: B095264
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of sec-butyl methanesulfonate, a
crucial chemical intermediate. This document details its chemical and physical properties,
safety information, and a representative synthetic protocol. Furthermore, it explores the
potential biological implications of this class of compounds by examining related signaling
pathways.

Chemical and Physical Properties

sec-Butyl methanesulfonate, identified by the CAS Number 16156-54-0, is a sulfonic acid
ester.[1][2][3] It possesses a molecular formula of C5H1203S and a molecular weight of
152.21 g/mol .[2][4] This compound is also known by several synonyms, including 2-butyl
methanesulfonate, sec-butyl mesylate, and butan-2-yl methanesulfonate.[1]

A summary of its key physical and chemical properties is presented in the table below for easy
reference.
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Property Value Source(s)
CAS Number 16156-54-0 [1]12113]
Molecular Formula C5H1203S [2][4]
Molecular Weight 152.21 g/mol [2][4]
Boiling Point 61.4-61.5 °C (at 0.5 Torr) [1]

Density 1.1053 g/cm3 (at 25 °C) [1]

- Slightly soluble in Chloroform
Solubility [5]
and Methanol

Appearance Colorless to Pale Yellow Liquid

Safety and Hazard Information

sec-Butyl methanesulfonate is classified as a hazardous substance. The following table
summarizes its GHS hazard and precautionary statements.

Hazard Class Hazard Statement

Acute toxicity, oral H302: Harmful if swallowed

Skin corrosion/irritation H315: Causes skin irritation

Serious eye damage/eye irritation H319: Causes serious eye irritation
Acute toxicity, inhalation H332: Harmful if inhaled

Specific target organ toxicity - single exposure H335: May cause respiratory irritation

Users should handle this chemical with appropriate personal protective equipment in a well-
ventilated area.

Experimental Protocols

Synthesis of sec-Butyl Methanesulfonate
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The following protocol is adapted from the synthesis of n-butyl methanesulfonate and is a
representative method for preparing sec-butyl methanesulfonate.

Materials:

sec-Butanol

o Methanesulfonyl chloride

o Pyridine (or another suitable base like triethylamine)
e Anhydrous dichloromethane (DCM)

e 1 M Hydrochloric acid

» Saturated sodium bicarbonate solution

o Saturated sodium chloride (brine) solution

e Anhydrous sodium sulfate

o Ethyl acetate

o Methanol (for quenching)

Procedure:

e To a solution of sec-butanol (1.0 equivalent) in anhydrous dichloromethane under an inert
atmosphere (e.g., nitrogen or argon) and cooled to 0 °C, add pyridine (1.5 equivalents).

e Slowly add methanesulfonyl chloride (1.5 equivalents) to the stirred solution, maintaining the
temperature at O °C.

» Allow the reaction mixture to gradually warm to room temperature and stir for several hours
(the reaction can be monitored by Thin Layer Chromatography or LC-MS).

o Upon completion, quench the reaction by the slow addition of methanol.

» Concentrate the reaction mixture under reduced pressure.
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 Dilute the residue with ethyl acetate and wash sequentially with 1 M hydrochloric acid,
saturated sodium bicarbonate solution, and brine.

» Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced
pressure to yield the crude sec-butyl methanesulfonate.

e The crude product can be purified by silica gel column chromatography.

Potential Biological Activity and Signaling Pathways

While specific signaling pathways for sec-butyl methanesulfonate are not extensively
documented, its structural similarity to other alkylating agents like methyl methanesulfonate
(MMS) suggests it may induce similar cellular responses. Alkylating agents are known to cause
DNA damage, which triggers a complex network of signaling pathways aimed at cell cycle
arrest, DNA repair, and, if the damage is too severe, apoptosis.

A simplified representation of a potential DNA damage response pathway that could be
activated by an alkylating agent like sec-butyl methanesulfonate is depicted below. This
pathway involves the activation of sensor proteins such as ATM and ATR, which in turn activate
downstream checkpoint kinases CHK1 and CHK2. These kinases then phosphorylate key
effectors like p53, leading to cell cycle arrest and apoptosis.[6]

Cellular Outcomes

Cellular Insult DNA Damage Sensor Kinases Checkpoint Kinases EffectorProtein :
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Cell Cycle Arrest
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Potential DNA Damage Response Pathway
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The following diagram illustrates a generalized workflow for the synthesis and purification of
sec-butyl methanesulfonate as described in the experimental protocol.

Reaction Setup:
sec-Butanol, Pyridine, DCM
(U]

Slow Addition of
Methanesulfonyl Chloride

Stir at Room Temperature

Quench with Methanol

Concentration

Agqueous Workup:

HCI, NaHCQ3, Brine

Dry with Na2SO4

}
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!

Silica Gel Chromatography

sec-Butyl Methanesulfonate

© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b095264/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-sec-butyl-methanesulfonate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b095264?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page

Synthesis and Purification Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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